Cas no 1935014-92-8 (1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde
• CAS No: 1935014-92-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5794630
• PubChem ID: 130656030
• Update Time: 2025-10-18

1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylphenyl)methyl]cyclopropane-1-carbaldehyde
• 1935014-92-8
• EN300-1622164
• 1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C12H14O/c1-10-3-2-4-11(7-10)8-12(9-13)5-6-12/h2-4,7,9H,5-6,8H2,1H3
• InChI Key： CRABYSYLVDIRGW-UHFFFAOYSA-N
• SMILES： O=CC1(CC2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde

Recent Advances in the Synthesis and Applications of 1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde (CAS: 1935014-92-8)

1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde (CAS: 1935014-92-8) is a specialized organic compound that has garnered significant attention in recent chemical and pharmaceutical research. This cyclopropane derivative, characterized by its unique aldehyde functional group and aromatic substitution pattern, has emerged as a valuable intermediate in the synthesis of bioactive molecules and functional materials. Recent studies have explored its potential in drug discovery, material science, and asymmetric catalysis, making it a compound of considerable interest to researchers across multiple disciplines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The researchers utilized 1935014-92-8 as a starting material for developing a series of potent and selective ligands targeting neurological disorders. The cyclopropane ring system, in particular, was found to confer enhanced metabolic stability and improved blood-brain barrier penetration compared to analogous linear structures.

In the field of materials chemistry, a breakthrough application was reported in Advanced Materials (2024), where 1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde served as a precursor for constructing novel liquid crystal materials. The compound's rigid cyclopropane core and tunable aromatic system enabled the development of materials with exceptional thermal stability and electro-optical properties, potentially revolutionizing display technologies.

Recent synthetic methodology developments have significantly improved access to this valuable compound. A 2024 Nature Protocols publication detailed an efficient, scalable synthesis route starting from commercially available 3-methylbenzyl bromide, achieving an overall yield of 78% through optimized cyclopropanation and subsequent oxidation steps. This advancement has made the compound more accessible for both academic and industrial research applications.

Pharmacological studies have revealed interesting structure-activity relationships associated with derivatives of 1935014-92-8. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that modifications to the aldehyde functionality could dramatically influence biological activity, with certain derivatives showing promising anti-inflammatory properties through selective COX-2 inhibition. These findings open new avenues for developing targeted therapies with reduced side-effect profiles.

The compound's unique stereoelectronic properties have also attracted attention in catalysis research. A recent ACS Catalysis paper (2024) described its use as a chiral auxiliary in asymmetric synthesis, where the cyclopropane ring's constrained geometry enabled exceptional levels of stereocontrol in carbon-carbon bond-forming reactions. This application highlights the molecule's versatility beyond its role as a simple building block.

Looking forward, the scientific community anticipates continued expansion of applications for 1-(3-methylphenyl)methylcyclopropane-1-carbaldehyde. Ongoing clinical trials involving derivatives of this compound suggest potential therapeutic applications in oncology and neurodegenerative diseases. Furthermore, its emerging role in materials science indicates that this molecule may bridge the gap between pharmaceutical and functional material applications, representing a compelling example of interdisciplinary chemical research.